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Compound of Interest

Compound Name: 3-Butyn-1-OL

Cat. No.: B147353

Essential Safety and Handling Guide for 3-Butyn-1-
OL

This guide provides critical safety, handling, and disposal information for the use of 3-Butyn-1-
OL in a laboratory setting. Adherence to these procedures is essential for ensuring the safety
of all personnel.

Hazard Identification and Classification

3-Butyn-1-OL is a flammable and hazardous chemical that requires careful handling.[1] The
primary hazards associated with this compound are summarized below.
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Hazard Class GHS Classification Description

Flammable liquid and vapor.[1]

Flammable Liquid Flammable Liquid, Category 3 2]

Skin Corrosion/Irritation Skin Irritation, Category 2 Causes skin irritation.[1]

o Serious Eye Irritation, ] o
Eye Damage/Irritation Causes serious eye irritation.
Category 2A

" . May cause respiratory
Specific Target Organ Toxicity STOT SE, Category 3 irritafi
irritation.

. - Harmful if swallowed or in
Acute Toxicity Not Classified ) )
contact with skin.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Butyn-1-OL is provided in the

table below.
Property Value
Molecular Formula C4HeO
Molecular Weight 70.09 g/mol
Appearance Colorless liquid
Boiling Point 128.9 - 130 °C
Melting Point -63.6 °C
Flash Point 36 °C (96.8 °F) - closed cup
Density 0.926 g/mL at 25 °C

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-Butyn-1-
OL to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment

Chemical safety goggles or eyeglasses as

described by OSHA's eye and face protection
Eye/Face Protection regulations in 29 CFR 1910.133 or European

Standard EN166. Contact lenses should not be

worn.

Neoprene or nitrile rubber gloves. Wear
Skin Protection appropriate protective clothing to prevent skin

exposure.

A NIOSH-certified organic vapor respirator is

Respiratory Protection o S )
recommended if inhalation is possible.

Operational Plan for Safe Handling

A systematic approach to handling 3-Butyn-1-OL is crucial for maintaining a safe laboratory

environment.
1. Preparation and Engineering Controls:

e Ensure adequate ventilation, such as working in a chemical fume hood, especially in
confined areas.

» Keep the chemical away from heat, sparks, open flames, and hot surfaces.

e Ground and bond containers and receiving equipment to prevent static discharge.
o Use explosion-proof electrical, ventilating, and lighting equipment.

e Have an emergency eyewash station and safety shower readily accessible.

2. Handling Procedures:

¢ Avoid contact with skin and eyes.

o Do not breathe mist, vapors, or spray.
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Use only non-sparking tools to prevent ignition.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep containers tightly closed when not in use.

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, metals, and
copper.

Emergency and Disposal Procedures
First-Aid Measures:

 After Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you
feel unwell, seek medical attention.

o After Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of
water or shower. If skin irritation occurs, get medical advice.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. If eye irritation persists, seek medical attention.

 After Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Spill Response Protocol: In the event of a spill, follow these steps to ensure a safe and
effective cleanup.

Immediately remove all sources of ignition from the area.

Evacuate all non-essential personnel.

Wear the appropriate personal protective equipment as outlined above.

Contain the spill using inert absorbent materials like sand, silica gel, or universal binders.
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+ Use non-sparking tools to collect the absorbed material and place it into a suitable, closed
container for disposal.

¢ Do not allow the chemical to enter drains or the sanitary sewer system.

Spill Detected

Remove Ignition Sources

'

Evacuate Area

Don PPE

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Closed Container
for Disposal

Decontaminate Area
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Caption: Workflow for handling a 3-Butyn-1-OL spill.

Disposal Plan

All waste containing 3-Butyn-1-OL must be treated as hazardous waste.

» Dispose of the chemical and any contaminated materials in an approved waste disposal
plant.

» Follow all federal, state, and local regulations for hazardous waste disposal.

e Do not empty into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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